![molecular formula C12H18N2O2 B1426082 (S)-Benzyl 1-(methylamino)propan-2-ylcarbamate CAS No. 866933-34-8](/img/structure/B1426082.png)
(S)-Benzyl 1-(methylamino)propan-2-ylcarbamate
Overview
Description
(S)-Benzyl 1-(methylamino)propan-2-ylcarbamate, also known as S-Methylcarbamoylbenzylamine, is a chemical compound that has gained attention in recent years due to its potential therapeutic applications. This compound is a chiral molecule with a specific stereochemistry that gives it unique properties.
Scientific Research Applications
Supramolecular Chemistry and Material Science
Benzene-1,3,5-tricarboxamides (BTAs), with a structure related to benzyl carbamates, play a crucial role in supramolecular chemistry and nanotechnology due to their self-assembly into one-dimensional nanorods stabilized by hydrogen bonding. These assemblies have applications ranging from polymer processing to biomedical uses, highlighting the versatility of benzyl carbamate structures in material science (Cantekin, de Greef, & Palmans, 2012).
Biomedical Applications
The semisynthetic modification of natural polymers, such as hyaluronan, through partial or total esterification with benzyl carbamate derivatives, generates materials with diverse biological properties. These modified polymers have potential applications in various clinical fields due to their biocompatibility and degradability, demonstrating the utility of benzyl carbamate structures in developing new biomedical materials (Campoccia et al., 1998).
Environmental Science
The study of volatile organic compounds (VOCs), including those with structures similar to benzyl carbamates, has shown promise in the non-invasive diagnosis and monitoring of diseases such as irritable bowel syndrome (IBS) and inflammatory bowel disease (IBD). These VOCs serve as biomarkers, indicating the potential of benzyl carbamate derivatives in environmental and health sciences (Van Malderen et al., 2020).
Drug Delivery Systems
Research into the delivery systems for cardiovascular therapeutics highlights the importance of developing suitable delivery mechanisms for various compounds, including small organic molecules and nanoparticles. The principles applied in these studies could be adapted for the delivery of benzyl carbamate derivatives, indicating their potential use in enhancing therapeutic outcomes in cardiovascular diseases (Geldenhuys et al., 2017).
properties
IUPAC Name |
benzyl N-[(2S)-1-(methylamino)propan-2-yl]carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O2/c1-10(8-13-2)14-12(15)16-9-11-6-4-3-5-7-11/h3-7,10,13H,8-9H2,1-2H3,(H,14,15)/t10-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXEWTESAMOZBGJ-JTQLQIEISA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC)NC(=O)OCC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](CNC)NC(=O)OCC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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